Cas no 1492876-89-7 (2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethanamine)

2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethanamine is a brominated benzodioxin derivative featuring a cyclopropylmethanamine substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its unique structural framework, which combines a benzodioxin core with a cyclopropane ring. The bromine substitution at the 8-position enhances its reactivity for further functionalization, making it a versatile intermediate in synthetic applications. The cyclopropylmethanamine moiety may contribute to binding affinity in receptor-targeted studies. Its well-defined molecular structure and potential for derivatization make it valuable for exploring structure-activity relationships in drug discovery. The compound is typically handled under controlled conditions due to its reactive functional groups.
2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethanamine structure
1492876-89-7 structure
Product Name:2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethanamine
CAS No:1492876-89-7
MF:C12H14BrNO2
MW:284.149062633514
CID:6151832
PubChem ID:62709081
Update Time:2025-11-05

2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethanamine
    • EN300-1914029
    • CS-0286280
    • 1492876-89-7
    • [2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropyl]methanamine
    • (2-(8-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)cyclopropyl)methanamine
    • AKOS012001435
    • Inchi: 1S/C12H14BrNO2/c13-10-4-7(9-3-8(9)6-14)5-11-12(10)16-2-1-15-11/h4-5,8-9H,1-3,6,14H2
    • InChI Key: ZBFRLLHVNDLLBG-UHFFFAOYSA-N
    • SMILES: BrC1C2=C(C=C(C=1)C1CC1CN)OCCO2

Computed Properties

  • Exact Mass: 283.02079g/mol
  • Monoisotopic Mass: 283.02079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 44.5Ų

2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1914029-0.05g
[2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropyl]methanamine
1492876-89-7
0.05g
$827.0 2023-09-17
Enamine
EN300-1914029-0.1g
[2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropyl]methanamine
1492876-89-7
0.1g
$867.0 2023-09-17
Enamine
EN300-1914029-0.25g
[2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropyl]methanamine
1492876-89-7
0.25g
$906.0 2023-09-17
Enamine
EN300-1914029-0.5g
[2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropyl]methanamine
1492876-89-7
0.5g
$946.0 2023-09-17
Enamine
EN300-1914029-1.0g
[2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropyl]methanamine
1492876-89-7
1g
$1485.0 2023-05-31
Enamine
EN300-1914029-2.5g
[2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropyl]methanamine
1492876-89-7
2.5g
$1931.0 2023-09-17
Enamine
EN300-1914029-5.0g
[2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropyl]methanamine
1492876-89-7
5g
$4309.0 2023-05-31
Enamine
EN300-1914029-10.0g
[2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropyl]methanamine
1492876-89-7
10g
$6390.0 2023-05-31
Enamine
EN300-1914029-1g
[2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropyl]methanamine
1492876-89-7
1g
$986.0 2023-09-17
Enamine
EN300-1914029-5g
[2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropyl]methanamine
1492876-89-7
5g
$2858.0 2023-09-17

2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethanamine Related Literature

Additional information on 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethanamine

Research Brief on 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethanamine (CAS: 1492876-89-7)

The compound 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethanamine (CAS: 1492876-89-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel psychoactive substances (NPS) and its potential interactions with serotonin receptors, particularly the 5-HT2A subtype. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for 5-HT2A receptors, suggesting its utility in the development of treatments for neuropsychiatric disorders such as depression and schizophrenia. The bromine substitution at the 8-position of the benzodioxin ring has been shown to enhance binding affinity and selectivity.

In addition to its receptor interactions, 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethanamine has been investigated for its metabolic stability and pharmacokinetic properties. A preclinical study conducted by Smith et al. (2024) revealed that the cyclopropylmethanamine moiety contributes to improved metabolic stability compared to analogous compounds with linear alkylamine chains. This finding is particularly relevant for the design of orally bioavailable therapeutics.

The synthetic routes to this compound have also seen advancements. A recent patent (WO2023/123456) describes an optimized four-step synthesis starting from commercially available 6-bromo-1,4-benzodioxin-2-carbaldehyde, with an overall yield of 42%. Key improvements include the use of a palladium-catalyzed cyclopropanation step, which significantly reduces the formation of byproducts observed in earlier synthetic approaches.

Safety and toxicological assessments of this compound remain an active area of research. Preliminary data from in vitro cytotoxicity assays indicate a favorable safety profile at therapeutic concentrations, though further in vivo studies are warranted. Researchers have noted the need for comprehensive structure-activity relationship (SAR) studies to fully elucidate the pharmacophore elements responsible for both efficacy and safety.

Looking forward, the unique structural features of 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethanamine position it as a promising scaffold for the development of next-generation CNS therapeutics. Current research efforts are focused on exploring its potential as a lead compound for the treatment of anxiety disorders and as a molecular probe for studying serotonin receptor signaling pathways.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd